Cas no 2365-82-4 (Methyl 4,4,4-Trifluorobutyrate)

Methyl 4,4,4-Trifluorobutyrate (CAS 371-27-7) is a fluorinated ester with the molecular formula C₅H₇F₃O₂. This compound is characterized by its trifluoromethyl group, which enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its low boiling point and high purity facilitate efficient use in reactions such as esterifications and nucleophilic substitutions. The trifluoromethyl group imparts unique electronic properties, often improving the bioavailability of derived compounds. Methyl 4,4,4-Trifluorobutyrate is typically handled under standard laboratory conditions, with compatibility in common organic solvents. Its applications extend to materials science, where fluorinated compounds are prized for their thermal and chemical resistance.
Methyl 4,4,4-Trifluorobutyrate structure
2365-82-4 structure
Product Name:Methyl 4,4,4-Trifluorobutyrate
CAS No:2365-82-4
MF:C5H7F3O2
MW:156.103092432022
MDL:MFCD04038323
CID:250818
PubChem ID:2782390
Update Time:2025-06-07

Methyl 4,4,4-Trifluorobutyrate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4,4,4-trifluoro-, methyl ester
    • methyl 4,4,4-trifluorobutanoate
    • METHYL 4,4,4-TRIFLUOROBUTYRATE
    • 4,4,4-Trifluor-buttersaeure-methylester
    • 4,4,4-trifluoro-butyric acid methyl ester
    • PC5516
    • methyl 4,4,4-trifluorobutyrate, AldrichCPR
    • Butanoic acid,4,4,4-trifluoro-,methyl ester
    • FT-0676854
    • AKOS005063433
    • MFCD04038323
    • DTXSID50382060
    • CEGJOFKYHSOQME-UHFFFAOYSA-N
    • 2365-82-4
    • J-522675
    • BS-42173
    • Methyl4,4,4-trifluorobutanoate
    • A816827
    • Methyl4,4,4-trifluorobutyrate
    • AMY6803
    • Butanoic acid, 4,4,4-trifluoro-, methyl ester
    • methyl 4, 4, 4-trifluorobutanoate
    • SCHEMBL9103267
    • G80513
    • DB-001397
    • Methyl 4,4,4-Trifluorobutyrate
    • MDL： MFCD04038323
    • Inchi： 1S/C5H7F3O2/c1-10-4(9)2-3-5(6,7)8/h2-3H2,1H3
    • InChI Key： RVNWLMWNUJPCQD-UHFFFAOYSA-N
    • SMILES： FC(CCC(=O)OC)(F)F

Computed Properties

  • Exact Mass: 156.04000
  • Monoisotopic Mass: 156.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.192
  • Boiling Point: 71 ºC
  • Flash Point: -16 ºC
  • Refractive Index: 1.3450
  • PSA: 26.30000
  • LogP: 1.50190

Methyl 4,4,4-Trifluorobutyrate Security Information

  • Hazard Statement： Flammable
  • Hazardous Material transportation number：UN 3272
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • Hazardous Material Identification： F Xi
  • HazardClass：IRRITANT, FLAMMABLE
  • Risk Phrases：R10

Methyl 4,4,4-Trifluorobutyrate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Methyl 4,4,4-Trifluorobutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009038-1g
Methyl 4,4,4-trifluorobutyrate
 2365-82-4 97%
1g
 925.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009038-5g
Methyl 4,4,4-trifluorobutyrate
 2365-82-4 97%
5g
 2795.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009038-5g
Methyl 4,4,4-trifluorobutyrate
 2365-82-4 97%
5g
 2795CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009038-1g
Methyl 4,4,4-trifluorobutyrate
 2365-82-4 97%
1g
 925CNY 2021-05-07
TRC
M219055-50mg
Methyl 4,4,4-Trifluorobutyrate
 2365-82-4
50mg
 $ 50.00 2022-06-04
TRC
M219055-100mg
Methyl 4,4,4-Trifluorobutyrate
 2365-82-4
100mg
 $ 65.00 2022-06-04
TRC
M219055-500mg
Methyl 4,4,4-Trifluorobutyrate
 2365-82-4
500mg
 $ 95.00 2022-06-04
Apollo Scientific
PC5516-1g
Methyl 4,4,4-trifluorobutyrate
 2365-82-4
1g
 £40.00 2024-05-22
Apollo Scientific
PC5516-5g
Methyl 4,4,4-trifluorobutyrate
 2365-82-4
5g
 £95.00 2024-05-22
eNovation Chemicals LLC
Y1262042-1g
Butanoic acid, 4,4,4-trifluoro-, methyl ester
 2365-82-4 98%
1g
 $165 2024-06-07

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